2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide

• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C16H19N3O3S/c1-10-5-3-4-6-13(10)18-14(21)9-23-16-17-11(2)12(7-8-20)15(22)19-16/h3-6,20H,7-9H2,1-2H3,(H,18,21)(H,17,19,22)
• InChI Key: SCRLACHPVAYESQ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=O)C(=C(N2)C)CCO

Description

2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound is a member of the pyrimidine class of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways in the body. For example, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. In addition, this compound has been shown to inhibit the activity of the enzyme tyrosine kinase, which is involved in cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to reduce inflammation in animal models of disease. Furthermore, this compound has been shown to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide is that it has been extensively studied for its potential as a therapeutic agent. This means that there is a large body of scientific literature available on this compound, which can be used to guide future research. In addition, this compound has been shown to have activity against a variety of diseases, which makes it a promising candidate for further study.
One limitation of this compound is that its mechanism of action is not fully understood. This makes it difficult to design experiments to study this compound. In addition, this compound has not yet been tested in clinical trials, which means that its safety and efficacy in humans are not yet known.

Future Directions

There are many future directions for research on 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide. One direction is to further elucidate the mechanism of action of this compound. This will help to guide the development of new therapeutic agents based on this compound.
Another direction is to study the safety and efficacy of this compound in human clinical trials. This will help to determine whether this compound has potential as a therapeutic agent for the treatment of various diseases.
Finally, future research could focus on the development of new synthetic methods for this compound. This will help to improve the efficiency and scalability of the synthesis process, which will be important for the production of this compound on a large scale.

Synthesis Methods

The synthesis of 2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide is a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-amino-5-(2-hydroxyethyl)-6-methylpyrimidin-4(3H)-one to form the corresponding amide. The final step involves the reaction of this amide with hydrogen sulfide to form the desired compound.

Scientific Research Applications

2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide has been extensively studied for its potential as a therapeutic agent. This compound has been shown to have activity against a variety of diseases, including cancer, inflammation, and infectious diseases. In addition, this compound has been shown to have antioxidant and neuroprotective properties.